4-Methyl-3-sulfamoylbenzoic acid

• IUPAC Name: 4-methyl-3-sulfamoylbenzoic acid
• InChI: InChI=1S/C8H9NO4S/c1-5-2-3-6(8(10)11)4-7(5)14(9,12)13/h2-4H,1H3,(H,10,11)(H2,9,12,13)
• InChI Key: USYIWRQZOYSBNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)N
• Molecular Formula: C8H9NO4S
• DSSTOX Substance ID: DTXSID20286329
• Molecular Weight: 215.23 g/mol
• CAS No.: 20532-05-2

Description

4-Methyl-3-sulfamoylbenzoic acid is a chemical compound with the molecular formula C8H9NO4S. Its average mass is 215.226 Da and its monoisotopic mass is 215.025223 Da.

Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the use of ammonia in diethyl ether and water at 0 degrees Celsius for 2 hours. The yield of this reaction is approximately 90%.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9NO4S/c1-5-2-3-6(8(10)11)4-7(5)14(9,12)13/h2-4H,1H3,(H,10,11)(H2,9,12,13). This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Synthesis and Anticonvulsant Activity

Research has demonstrated the synthesis of various alkyl esters of sulfamoylbenzoic acid derivatives, including 4-methyl-3-sulfamoylbenzoic acid, showing marked anticonvulsant activity. These compounds have been found effective in preventing the effects of strychnine or maximal electric shock in mice, indicating their potential therapeutic applications in epilepsy and seizure disorders (Hamor & Janfaza, 1963). Additionally, studies on alkyl esters of 6-chloro-2-sulfamoylbenzoic acid, closely related to this compound, have shown strong antielectroshock effects in mice (Hamor & Farraj, 1965).

Structural and Spectroscopic Analysis

A study on 4-chloro-3-sulfamoylbenzoic acid, a compound structurally similar to this compound, involved its synthesis and analysis using X-ray diffraction and spectroscopic techniques. This research provided insights into the molecular, vibrational, and electronic properties of such compounds, which can be pivotal in understanding their biological activity and potential applications in various fields (Kavitha et al., 2020).

Antibacterial and Antimicrobial Properties

Research involving derivatives of sulfamoylbenzoic acid, such as 3-(Butylamino)-4-Phenoxy-5-Sulfamoylbenzoic Acid, has shown these compounds to have potent anti-urease and antibacterial action. This suggests the potential of this compound in the development of new antimicrobial agents (Irshad et al., 2022).

Pharmacological Applications

A study on the diuretic properties of aminobenzoic acid derivatives, closely related to sulfamoylbenzoic acids, demonstrated that these compounds can be significant in developing new diuretic drugs. Such research underlines the potential pharmacological applications of this compound in treating conditions like hypertension and edema (Nielsen et al., 1975).

Safety and Hazards

The safety information for 4-Methyl-3-sulfamoylbenzoic acid indicates that it may cause skin irritation and serious eye damage. It may also cause damage to organs through prolonged or repeated exposure if inhaled. It is harmful to aquatic life.

Mechanism of Action

Target of Action

The primary target of 4-Methyl-3-sulfamoylbenzoic acid is cytosolic phospholipase A2α (cPLA2α) . This enzyme plays a crucial role in the arachidonic acid cascade, a biochemical pathway that leads to the formation of oxidized arachidonic acid products such as prostaglandins and leukotrienes .

Mode of Action

This compound acts as an inhibitor of cPLA2α . It interacts with the enzyme, reducing its activity and thereby decreasing the production of arachidonic acid metabolites .

Biochemical Pathways

The inhibition of cPLA2α by this compound affects the arachidonic acid cascade . This cascade leads to the formation of prostaglandins and leukotrienes, which exert a variety of physiological effects . By inhibiting cPLA2α, the compound reduces the production of these metabolites, potentially alleviating the symptoms of inflammatory diseases .

Result of Action

The inhibition of cPLA2α by this compound results in a decrease in the production of arachidonic acid metabolites . This can lead to a reduction in the symptoms of inflammatory diseases, given the role of these metabolites in inflammation .

Biochemical Analysis

Biochemical Properties

4-Methyl-3-sulfamoylbenzoic acid plays a significant role in biochemical reactions, particularly as an inhibitor of certain enzymes. It has been found to interact with cytosolic phospholipase A2α (cPLA2α), inhibiting its activity with micromolar potency . This interaction is crucial as cPLA2α is involved in the release of arachidonic acid from phospholipids, which is a precursor for the synthesis of pro-inflammatory eicosanoids. By inhibiting cPLA2α, this compound can potentially reduce inflammation.

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, its inhibition of cPLA2α can lead to a decrease in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes . This reduction in inflammatory mediators can alter cell signaling pathways and gene expression, ultimately affecting cellular metabolism and function.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, particularly enzymes. It exerts its effects primarily through the inhibition of cPLA2α. The compound binds to the active site of the enzyme, preventing it from catalyzing the release of arachidonic acid from phospholipids . This inhibition can lead to a decrease in the production of pro-inflammatory eicosanoids, thereby reducing inflammation.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under normal storage conditions, but its stability can be affected by factors such as temperature and pH . Over time, degradation of the compound can occur, which may influence its long-term effects on cellular function. In in vitro and in vivo studies, prolonged exposure to this compound has been shown to result in sustained inhibition of cPLA2α activity and a corresponding decrease in inflammatory mediators.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits cPLA2α activity without causing significant adverse effects . At higher doses, toxic effects may be observed, including potential damage to liver and kidney tissues. It is important to determine the optimal dosage that maximizes the therapeutic effects while minimizing toxicity.

Metabolic Pathways

This compound is involved in metabolic pathways related to the arachidonic acid cascade. By inhibiting cPLA2α, the compound affects the release of arachidonic acid from phospholipids, which in turn influences the synthesis of eicosanoids such as prostaglandins and leukotrienes . These metabolic pathways play a crucial role in inflammation and other physiological processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with transporters and binding proteins. The compound is likely to be transported across cell membranes via specific transporters, and it may bind to proteins that facilitate its distribution within the cell . The localization and accumulation of the compound can affect its activity and function.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound may be directed to specific compartments or organelles within the cell, where it can exert its effects on enzyme activity and other cellular processes . Understanding the subcellular localization of this compound is important for elucidating its mechanism of action and potential therapeutic applications.

Synthesis routes and methods I

Procedure details

A solution of ammonia in methanol (40 mL, 2 M) is added to the crude 3-chlorosulfonyl-4-methyl-benzoic acid and the solution stirred at room temperature for 16 hours. The volume is reduced by 50% by heating under reduced pressure, the solution is filtered to remove the precipitate and the precipitate washed with additional methanol. The sulphonamide precipitate is used directly in the next step.

Synthesis routes and methods II

Procedure details